Cas no 63432-41-7 (Julibrotriterpenoidal lactone A)

• Product Name: Julibrotriterpenoidal lactone A
• CAS No: 63432-41-7
• MF: C₃₀H₄₆O₄
• MW: 470.683849811554
• CID: 2008579
• PubChem ID: 6712546
• Update Time: 2025-04-21

Julibrotriterpenoidal lactone A Chemical and Physical Properties

Names and Identifiers

• Julibrotriterpenoidal lactone A
• 3β,16α,21β-Trihydroxyoleana-12-ene-28-oic acid 28,21-lactone
• NSC-696123
• OLEAN-12-EN-28-ONE, 21,28-EPOXY-3,16-DIHYDROXY-, (3.BETA.,16.ALPHA.,21.BETA.)-
• NCI60_034342
• UNII-MCC1065ZJ4
• SCHEMBL2168256
• Olean-12-en-28-one, 21,28-epoxy-3,16-dihydroxy-, (3beta,16alpha,21beta)-
• CHEMBL464963
• (+)-Acacic acid lactone
• 63432-41-7
• NSC696123
• Acacic acid lactone
• Q27283858
• Acasic acid lactone
• MCC1065ZJ4
• Acacate lactone

• Inchi： 1S/C30H46O4/c1-25(2)14-18-17-8-9-20-27(5)12-11-21(31)26(3,4)19(27)10-13-28(20,6)29(17,7)15-22(32)30(18)16-23(25)34-24(30)33/h8,18-23,31-32H,9-16H2,1-7H3/t18-,19-,20+,21-,22+,23-,27-,28+,29+,30+/m0/s1
• InChI Key： GVUMSYCSEREXHD-BHUKMDKLSA-N
• SMILES： O1C([C@]23C[C@H]1C(C)(C)C[C@H]2C1=CC[C@@H]2[C@@]4(C)CC[C@@H](C(C)(C)[C@@H]4CC[C@@]2(C)[C@]1(C)C[C@H]3O)O)=O

Computed Properties

• Exact Mass: 470.33960994g/mol
• Monoisotopic Mass: 470.33960994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 0
• Complexity: 965
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids